1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine

• IUPAC Name: (4,5-dimethylthiophen-3-yl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H20N2OS/c1-4-14-5-7-15(8-6-14)13(16)12-9-17-11(3)10(12)2/h9H,4-8H2,1-3H3
• InChI Key: PALJXEDRSMOYNJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CSC(=C2C)C
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol

Description

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine, also known as DTCP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DTCP is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine acts as a competitive antagonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely distributed in the central nervous system. By binding to the receptor, 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine prevents the binding of acetylcholine and other agonists, thereby inhibiting the receptor's function and reducing ion flux through the channel.
Biochemical and Physiological Effects:
1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine inhibits the activity of the α7 nicotinic acetylcholine receptor in a dose-dependent manner, with higher concentrations resulting in greater inhibition. In vivo studies have shown that 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine can improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine has several advantages for use in lab experiments. It is a selective antagonist of the α7 nicotinic acetylcholine receptor, which allows for the investigation of the receptor's specific role in various biological processes. Additionally, 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine has been shown to be effective in improving cognitive function and memory in animal models, which suggests its potential therapeutic applications in neurological disorders.
However, there are also limitations to the use of 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its effects on other neurotransmitter systems and ion channels. Additionally, its potential side effects and toxicity in humans are not yet known, which limits its clinical applications.

Future Directions

There are several future directions for research on 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine. One area of interest is the investigation of its effects on other neurotransmitter systems and ion channels, which could provide insights into its broader mechanism of action. Additionally, further studies are needed to determine its potential therapeutic applications in neurological disorders, such as Alzheimer's disease and traumatic brain injury. Finally, the development of more selective and potent α7 nicotinic acetylcholine receptor antagonists could provide valuable tools for investigating the receptor's function and developing new treatments for neurological disorders.

Synthesis Methods

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine can be synthesized using various methods, including the reaction of 4,5-dimethyl-3-thiophenecarboxylic acid with ethylenediamine followed by the addition of acetic anhydride and sodium acetate. Another method involves the reaction of 4,5-dimethyl-3-thiophenecarboxylic acid with 1-ethylpiperazine in the presence of N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide. Both methods yield 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine as a white crystalline powder.

Scientific Research Applications

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in various neurological processes. 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-ethylpiperazine has also been used in studies investigating the role of the α7 nicotinic acetylcholine receptor in cognitive function, memory, and learning.